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Compound of Interest

Compound Name: STR-V-53

Cat. No.: B12371438

Audience: Researchers, scientists, and drug development professionals.

Introduction: STR-V-53 is a highly specific monoclonal antibody designed for the detection of
total Protein Kinase B (Akt) in human, mouse, and rat lysates. This antibody is a valuable tool
for researchers studying the PI3K/Akt signaling pathway, a critical regulator of cell survival,
proliferation, and metabolism. These application notes provide detailed protocols and
performance data for the use of STR-V-53 in Western blot analysis.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for STR-V-53 as determined
through in-house validation.
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Parameter Value Notes
For use with standard
Recommended Dilution 1:1000 chemiluminescent detection
reagents.
Antibody Isotype IgG
Calculated Molecular Weight 60 kDa
May vary slightly depending on
Observed Molecular Weight ~60 kDa cell line and phosphorylation

state.

Positive Control Lysates

Jurkat, NIH/3T3, PC-12

Untreated or serum-stimulated.

Negative Control Lysates

Not applicable

Akt is ubiquitously expressed.

Experimental Protocols

Cell Lysis and Protein Extraction

This protocol describes the preparation of whole-cell lysates for Western blot analysis.

Materials:

e Phosphate-buffered saline (PBS)

o RIPA buffer (or other suitable lysis buffer)

o Protease and phosphatase inhibitor cocktails

e Microcentrifuge
o BCA protein assay kit

Procedure:

o Wash cultured cells with ice-cold PBS.

o Aspirate PBS and add 1 mL of ice-cold lysis buffer per 1077 cells.
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e Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

¢ Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes.
o Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

o Transfer the supernatant (whole-cell lysate) to a new tube.

o Determine the protein concentration using a BCA protein assay.

o Store the lysate at -80°C until use.

Western Blotting Protocol

This protocol provides a step-by-step guide for detecting total Akt using STR-V-53.

Materials:

SDS-PAGE gels

e Running buffer

» Transfer buffer

e PVDF or nitrocellulose membrane

» Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)
o Tris-buffered saline with Tween® 20 (TBST)

e STR-V-53 primary antibody

o HRP-conjugated secondary antibody

e Chemiluminescent substrate

e Imaging system

Procedure:
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o Sample Preparation: Mix 20-30 pg of protein lysate with Laemmli sample buffer and boil for 5
minutes.

o Gel Electrophoresis: Load samples onto an SDS-PAGE gel and run until the dye front
reaches the bottom.

» Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose
membrane.

» Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

e Primary Antibody Incubation: Dilute STR-V-53 to 1:1000 in blocking buffer and incubate the
membrane overnight at 4°C with gentle agitation.

¢ Washing: Wash the membrane three times for 10 minutes each with TBST.

e Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary
antibody (diluted according to the manufacturer's instructions) for 1 hour at room
temperature.

e Washing: Repeat the washing step as in step 6.

» Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal
using an appropriate imaging system.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the PI3K/Akt signaling pathway where the target of STR-V-53
is a key component, and the general workflow for Western blotting.
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Caption: PI3K/Akt Signaling Pathway.
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Caption: Western Blot Experimental Workflow.

 To cite this document: BenchChem. [Application Notes & Protocols: STR-V-53 for Western
Blot Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371438#str-v-53-for-western-blot-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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